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Compound of Interest

Compound Name: D-Valinol

Cat. No.: B105835

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Valinol, a chiral amino alcohol derived from the amino acid D-valine, is a versatile building
block in organic synthesis, particularly in the development of pharmaceuticals and chiral
auxiliaries.[1][2] Its utility in creating enantiomerically pure compounds makes it a valuable
reagent in drug discovery and development.[1][2] This guide provides an in-depth overview of
the safety, handling, and toxicological properties of D-Valinol, compiled from safety data sheets
and established testing guidelines, to ensure its safe and effective use in the laboratory.

Chemical and Physical Properties

A summary of the key physical and chemical properties of D-Valinol is presented in Table 1.
This data is essential for understanding its behavior and for designing safe experimental and
storage conditions.
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Property Value Reference(s)
Molecular Formula C5H13NO
Molecular Weight 103.16 g/mol
CAS Number 4276-09-9
Off-white to white crystals or
Appearance colorless to pale yellow
transparent liquid.
Melting Point 30-36°C/86-96.8 °F
Boiling Point 189 -190°C/372.2-374 °F
Purity >98%
(R)-2-Amino-3-methyl-1-
Synonyms

butanol, D-Val-ol

Hazard Identification and Classification

D-Valinol is classified as a hazardous substance. The primary hazards are summarized in

Table 2.

Hazard

. Category Signal Word Hazard Statement
Classification
Skin . o
] o Category 2 Warning Causes skin irritation.
Corrosion/Irritation
Serious Eye ) Causes serious eye
o Category 2 Warning L
Damage/Eye Irritation irritation.
Specific target organ _
o _ _ May cause respiratory
toxicity (single Category 3 Warning T
irritation.
exposure)
Flammable liquids Combustible liquid Warning Combustible liquid.
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Emergency Overview: D-Valinol is a combustible liquid that causes skin and serious eye
irritation, and may cause respiratory irritation. It is also noted to be air sensitive.

Toxicological Information

While specific toxicological studies on D-Valinol are not readily available in the public domain,
the hazard classifications are based on standardized testing protocols. The following sections
describe the likely methodologies used to determine these hazards.

Acute Toxicity

An acute toxicity estimate for oral exposure has been reported as 2,500 mg/kg. The likely
experimental protocol for determining this would be the OECD Guideline 423 (Acute Toxic
Class Method).

Experimental Protocol: OECD Guideline 423 - Acute Oral Toxicity (Acute Toxic Class Method)
This method involves a stepwise procedure with the use of a limited number of animals.

¢ Principle: The test substance is administered orally to a group of animals at one of the
defined dose levels. The absence or presence of compound-related mortality in the animals
dosed at one step will determine the next step, i.e., no further testing is needed, dosing of a
further 3 animals with the same dose, or dosing of a further 3 animals at the next higher or
lower dose level.

o Animal Species: Typically, rats are used.

o Administration: The substance is administered in a single dose by gavage using a stomach
tube or a suitable intubation cannula.

e Dose Levels: The method uses defined doses of 5, 50, 300, and 2000 mg/kg body weight.

» Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. A full necropsy is performed on all animals at the end of the
observation period.

Skin Irritation
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D-Valinol is classified as causing skin irritation. The standard method for this determination is
the OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Experimental Protocol: OECD Guideline 404 - Acute Dermal Irritation/Corrosion

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

e Principle: The test substance is applied to a small area of the skin of an experimental animal
under a gauze patch.

o Animal Species: The albino rabbit is the preferred species.

e Procedure: A single dose of 0.5 g of the solid substance is applied to the skin and covered
with a patch for 4 hours. After the exposure period, the patch and residual test substance are
removed.

o Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at
60 minutes, and then at 24, 48, and 72 hours after patch removal. The observation period
may be extended up to 14 days to assess the reversibility of the effects.

Eye Irritation

D-Valinol is classified as causing serious eye irritation. The standard method for this
determination is the OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Experimental Protocol: OECD Guideline 405 - Acute Eye Irritation/Corrosion
This test assesses the potential of a substance to produce irritation or damage to the eye.

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal, with the untreated eye serving as a control.

¢ Animal Species: Healthy, adult albino rabbits are typically used.

e Procedure: A single dose of the test substance (typically 0.1 mL for liquids or not more than
0.1 g for solids) is instilled into the lower conjunctival sac. The eyelids are then gently held
together for about one second.
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» Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period can be extended up to 21 days to
evaluate the reversibility of any observed effects.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of D-Valinol.

Handling Procedures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection. A lab coat, gloves, and safety glasses are recommended.

e Ventilation: Use only outdoors or in a well-ventilated area. Ensure adequate ventilation,
especially in confined areas. Eyewash stations and safety showers should be close to the
workstation.

e Hygiene: Wash hands thoroughly after handling and before eating, smoking, or using the
lavatory.

» General Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray. Do not get in
eyes, on skin, or on clothing. Avoid dust formation. Keep away from open flames, hot
surfaces, and sources of ignition.

Storage Conditions:
o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Temperature: Keep refrigerated. Store at 0-8 °C. For stock solutions, store at -20°C for up to
one month or -80°C for up to six months.

¢ Incompatible Materials: Store away from strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.

¢ Special Conditions: Store under an inert atmosphere as the material is air sensitive.
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D-Valinol Safe Handling Workflow
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D-Valinol First Aid Measures

Exposure Route Immediate Action Medical Attention

Rinse mouth with water
Drink plenty of water
Move to fresh air
Provide artificial respiration if needed
Wash with soap and water for 15+ min
Remove contaminated clothing
Rinse with water for 15+ min
Remove contact lenses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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